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Compound of Interest

Compound Name: 5-Methyl-2-nitropyridine

CAS No.: 1074-38-0

Cat. No.: B093712

Get Quote

Introduction: The Strategic Value of a Substituted
Pyridine
In the landscape of modern medicinal and materials chemistry, the pyridine scaffold remains a

cornerstone of molecular design.[1] Its unique electronic properties and ability to engage in

hydrogen bonding make it a privileged structure in a multitude of bioactive compounds. Within

this class, 5-Methyl-2-nitropyridine emerges as a molecule of significant strategic importance.

The interplay between the electron-donating methyl group and the potent electron-withdrawing

nitro group on the pyridine ring creates a nuanced electronic environment, offering a versatile

platform for a wide range of chemical transformations. This guide provides an in-depth

exploration of 5-Methyl-2-nitropyridine, delineating its synthesis, reactivity, and, most

importantly, identifying promising, under-explored avenues for future research and

development. For drug development professionals, medicinal chemists, and researchers, this

document serves as a technical primer and a roadmap for innovation.

Physicochemical Properties and Spectroscopic
Characterization
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A thorough understanding of the fundamental properties of 5-Methyl-2-nitropyridine is

paramount for its effective utilization in research.

Property Value Source

Molecular Formula C₆H₆N₂O₂

Molecular Weight 138.12 g/mol

Appearance
White to yellow crystalline

powder

Melting Point 95 °C

CAS Number 1074-38-0

While experimentally obtained spectra for 5-Methyl-2-nitropyridine are not readily available in

public databases, predicted spectral data, based on established principles of NMR

spectroscopy and analysis of structurally similar compounds, provides a valuable guide for

characterization.

Predicted ¹H NMR Data (in CDCl₃):

Assignment
Predicted Chemical Shift
(δ, ppm)

Multiplicity

H-3 7.30 - 7.50 d

H-4 7.60 - 7.80 dd

H-6 8.20 - 8.40 d

-CH₃ 2.40 - 2.60 s

Predicted ¹³C NMR Data (in CDCl₃):
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Carbon Atom Predicted Chemical Shift (δ, ppm)

C-2 150 - 155

C-3 120 - 125

C-4 135 - 140

C-5 138 - 143

C-6 148 - 153

-CH₃ 18 - 22

Synthesis of 5-Methyl-2-nitropyridine: A Critical
Starting Point
While various methods exist for the synthesis of nitropyridines, a direct and optimized protocol

for 5-Methyl-2-nitropyridine is not extensively documented in peer-reviewed literature.

However, established methodologies for the synthesis of its isomer, 2-Methyl-5-nitropyridine,

provide a strong foundation for developing a reliable synthetic route. The following protocol is

adapted from a known procedure for the synthesis of 2-Methyl-5-nitropyridine and represents a

logical starting point for optimization.[2]

Experimental Protocol: Synthesis of 2-Methyl-5-
nitropyridine (Isomer of the Target Compound)
Causality of Experimental Choices: This multi-step synthesis begins with the creation of a

malonic ester derivative of a nitropyridine, which is then subjected to hydrolysis and

decarboxylation to yield the target methyl-nitropyridine. The use of a malonic ester provides a

reliable method for introducing a two-carbon unit that can be readily converted to a methyl

group. The acidic conditions of the final step are crucial for both the hydrolysis of the ester and

the subsequent decarboxylation.

Start: 2-(5-nitro-pyridin-2-yl)-malonic acid diethyl ester Add cold 20% H₂SO₄ Heat to 100°C for 2h Cool and adjust pH to 10 with NaOH Extract with CH₂Cl₂ Dry over Na₂SO₄ and concentrate End Product: 2-Methyl-5-nitropyridine
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Caption: Workflow for the synthesis of 2-Methyl-5-nitropyridine.

Step-by-Step Methodology:

To a solution of 2-(5-nitro-pyridin-2-yl)-malonic acid diethyl ester (12.0 g, 42.5 mmol), add

cold aqueous 20% sulfuric acid (120 mL).

Heat the mixture to 100°C for 2 hours.

Cool the reaction mixture and add it to a cold dilute sodium hydroxide solution to adjust the

pH to approximately 10.

Extract the aqueous layer with dichloromethane (4 x 50 mL).

Combine the organic phases and dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield 2-methyl-5-nitropyridine as a

brown solid (5.0 g, 83% yield).[2]

Self-Validation: The progress of the reaction can be monitored by Thin Layer Chromatography

(TLC). The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry

to confirm its identity and purity.

Key Reactions and Synthetic Utility: The Core of
Future Research
The synthetic potential of 5-Methyl-2-nitropyridine lies in the strategic manipulation of its

functional groups. The nitro group can be reduced to a versatile amine, while the pyridine ring

itself can participate in various substitution and coupling reactions.

Reduction of the Nitro Group: Gateway to Amino-
Pyridines
The reduction of the nitro group to an amino group is a pivotal transformation, yielding 5-

methylpyridin-2-amine. This amine is a valuable intermediate for the synthesis of a wide array
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of bioactive molecules, including kinase inhibitors and other pharmaceuticals.

Causality of Experimental Choices: Catalytic hydrogenation is a clean and efficient method for

nitro group reduction. Palladium on carbon (Pd/C) is a commonly used catalyst due to its high

activity and selectivity. The use of hydrazine monohydrate as a hydrogen source offers a

convenient alternative to gaseous hydrogen.

Start: 5-Methyl-2-nitropyridine Suspend in THF Add 5% Rh/C and Hydrazine Monohydrate Stir at 23°C for 3h Filter through Celite Concentrate in vacuo End Product: 5-Methylpyridin-2-amine

Click to download full resolution via product page

Caption: Workflow for the reduction of 5-Methyl-2-nitropyridine.

Step-by-Step Methodology (Adapted from a similar reduction):

Suspend 5-Methyl-2-nitropyridine in tetrahydrofuran (THF).

To this suspension, add 5% Rhodium on carbon (Rh/C) followed by the dropwise addition of

hydrazine monohydrate.

Stir the reaction mixture at room temperature for 3 hours.

Monitor the reaction by TLC until the starting material is consumed.

Filter the reaction mixture through a pad of Celite and wash the Celite with ethyl acetate.

Combine the organic solutions and concentrate under reduced pressure to afford 5-

methylpyridin-2-amine.

Nucleophilic Aromatic Substitution (SNAr):
Functionalizing the Pyridine Ring
The electron-withdrawing nitro group activates the pyridine ring for nucleophilic aromatic

substitution, although to a lesser extent than when it is ortho or para to the leaving group. This

reactivity can be exploited to introduce a variety of functional groups.
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Causality of Experimental Choices: The success of SNAr reactions on nitropyridines depends

on the nature of the nucleophile and the reaction conditions. Strong nucleophiles and elevated

temperatures are often required. The choice of solvent is also critical, with polar aprotic

solvents like DMF or DMSO often being preferred to facilitate the reaction.

Palladium-Catalyzed Cross-Coupling Reactions:
Building Molecular Complexity
To engage in palladium-catalyzed cross-coupling reactions such as Suzuki or Buchwald-

Hartwig, 5-Methyl-2-nitropyridine would first need to be functionalized with a suitable leaving

group, typically a halogen. Halogenated derivatives of 5-Methyl-2-nitropyridine are valuable

intermediates for the synthesis of complex biaryl and heteroaryl structures, which are common

motifs in pharmaceuticals and agrochemicals.

Potential Research Areas: Charting the Course for
Discovery
The true potential of 5-Methyl-2-nitropyridine lies in its application as a building block for

novel molecules with valuable biological or material properties. The following are key areas ripe

for exploration:

Kinase Inhibitors in Oncology
The pyridine core is a well-established scaffold in the design of kinase inhibitors for cancer

therapy. Derivatives of the isomeric 2-Chloro-5-methyl-3-nitropyridine have been used to

synthesize potent inhibitors of Janus kinase 2 (JAK2) with IC₅₀ values in the low micromolar

range.[1] This suggests that 5-Methyl-2-nitropyridine could serve as a valuable starting

material for the development of novel JAK2 inhibitors or inhibitors of other kinases implicated in

cancer.

Compound Class Target Kinase
Reported Activity
(IC₅₀)

Reference

Pyridine-based

sulfamides
JAK2 8.5–12.2 µM
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Proposed Research Workflow:

Synthesis

Screening & Optimization

5-Methyl-2-nitropyridine

Halogenation

Cross-Coupling (e.g., Suzuki)

Reduction of Nitro Group

Amide Coupling/Further Functionalization

In vitro Kinase Assays (e.g., JAK2)

Cell-based Proliferation Assays

Structure-Activity Relationship (SAR) Studies

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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